![molecular formula C18H23N5S2 B5676921 N-methyl-N-[2-(4-methyl-1,3-thiazol-5-yl)ethyl]-1-thieno[3,2-d]pyrimidin-4-ylpiperidin-4-amine](/img/structure/B5676921.png)
N-methyl-N-[2-(4-methyl-1,3-thiazol-5-yl)ethyl]-1-thieno[3,2-d]pyrimidin-4-ylpiperidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of N-methyl-N-[2-(4-methyl-1,3-thiazol-5-yl)ethyl]-1-thieno[3,2-d]pyrimidin-4-ylpiperidin-4-amine and related compounds typically involves multistep organic reactions. One approach includes the activation of glucokinase (GK) and PPARγ through novel N-(pyrimidin-4-yl)thiazol-2-amine derivatives, indicating a strategy that may encompass the construction of the target molecule through modifications of thiazol and pyrimidine rings (Song et al., 2011).
Molecular Structure Analysis
Molecular structure analysis of compounds similar to our target molecule reveals intricate interactions and conformations. For instance, compounds featuring thieno[3,2-d]pyrimidin-4-yl and piperidin-4-yl moieties have been studied for their crystal structure, offering insights into the spatial arrangement and potential reactivity of such structures (Huang et al., 2020).
Chemical Reactions and Properties
Chemical reactions involving the thieno[3,2-d]pyrimidine core are diverse, including interactions with alkyl halides leading to new heterocyclic systems. Such reactivity patterns are essential for modifying the chemical properties and biological activity of these compounds (Sirakanyan et al., 2015).
Physical Properties Analysis
The physical properties of compounds like this compound, such as solubility, melting point, and crystalline structure, are crucial for their application in chemical synthesis and material science. These properties are typically determined through experimental studies, including NMR, IR, and X-ray crystallography, providing a comprehensive understanding of the compound's physical characteristics.
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and functional group transformations, are vital for the application of such compounds in synthesis and potential biological activities. Studies on similar thieno[3,2-d]pyrimidine derivatives have shown a range of chemical behaviors, from reactivity with nucleophiles to electrophilic substitutions, highlighting the versatility of these compounds in chemical synthesis (Dyachenko et al., 2020).
properties
IUPAC Name |
N-methyl-N-[2-(4-methyl-1,3-thiazol-5-yl)ethyl]-1-thieno[3,2-d]pyrimidin-4-ylpiperidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N5S2/c1-13-16(25-12-21-13)5-7-22(2)14-3-8-23(9-4-14)18-17-15(6-10-24-17)19-11-20-18/h6,10-12,14H,3-5,7-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDSGMSSEWYLEGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=N1)CCN(C)C2CCN(CC2)C3=NC=NC4=C3SC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.